Cas no 1261497-22-6 (2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261497-22-6
• MF: C₁₀H₇BrF₄O₂
• MW: 315.05899643898
• CID: 4988377
• Update Time: 2025-05-21

2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7BrF4O2/c1-5(11)9(16)7-3-2-6(12)4-8(7)17-10(13,14)15/h2-5H,1H3
• InChI Key： YKLZNFBMKCXENL-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(=CC=1OC(F)(F)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone

Introduction to 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261497-22-6)

2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261497-22-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom, a fluoro substituent, and a trifluoromethoxy group. These functional groups contribute to its chemical reactivity and biological activity, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone is C₁₁H₈BrF₄O₂, and its molecular weight is 300.08 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In recent years, 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone has gained attention due to its potential as a building block in the development of novel drugs. The presence of the bromine atom allows for efficient cross-coupling reactions, such as Suzuki-Miyaura coupling, which are crucial for the synthesis of complex organic molecules. Additionally, the fluoro substituent and trifluoromethoxy group enhance the lipophilicity and metabolic stability of the resulting compounds, which are important factors in drug design.

Research Applications:

2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone has been extensively studied in various research settings. One notable application is in the synthesis of antiviral agents. A recent study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the development of potent inhibitors against viral proteases. The researchers found that compounds derived from 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone exhibited high selectivity and efficacy against several viral strains, including influenza and hepatitis C viruses.

In another study, 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone was used to synthesize novel anticancer agents. The researchers focused on developing small molecules that could selectively target cancer cells while minimizing toxicity to healthy cells. The resulting compounds showed promising activity against various cancer cell lines, including those resistant to conventional chemotherapy drugs.

Synthetic Methods:

The synthesis of 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone typically involves several steps. One common approach starts with the reaction of 4-fluoroacetophenone with triflic anhydride to form the trifluoromethoxy derivative. This intermediate is then brominated using bromine or N-bromosuccinimide (NBS) to introduce the bromine atom at the desired position. The final product can be purified by recrystallization or column chromatography.

An alternative synthetic route involves the use of transition metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce the trifluoromethoxy group directly onto the aromatic ring. This method offers improved yields and reduced side reactions compared to traditional methods.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound, including 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone. While this compound is not classified as a hazardous material under current regulations, it should be handled with appropriate precautions to ensure safety in laboratory settings. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

In case of accidental exposure, immediate first aid measures should be taken. If the compound comes into contact with skin or eyes, it should be rinsed thoroughly with water for at least 15 minutes. Ingestion should be avoided, and medical attention should be sought if symptoms persist.

FUTURE PERSPECTIVES:

The future prospects for 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone are promising. Ongoing research continues to explore new applications and synthetic methods for this versatile compound. Advances in catalytic chemistry and computational modeling are expected to further enhance its utility in drug discovery and development.

In conclusion, 2-Bromo-4'-fluoro-2'-(trifluoromethoxy)propiophenone (CAS No. 1261497-22-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an essential building block for the synthesis of novel drugs with potential therapeutic benefits.